molecular formula C19H24N2 B1617644 N,1-dibenzylpiperidin-4-amine CAS No. 202198-91-2

N,1-dibenzylpiperidin-4-amine

Cat. No. B1617644
M. Wt: 280.4 g/mol
InChI Key: ZZWIYXVNVZCOSL-UHFFFAOYSA-N
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Description

N,1-dibenzylpiperidin-4-amine is a chemical compound that belongs to the class of piperidine derivatives. This compound has gained significant interest in recent years due to its potential applications in various scientific research fields.

Scientific Research Applications

Neurogenic and Neuroprotective Properties

N,1-dibenzylpiperidin-4-amine and its hybrids have shown promising results in the research of neurodegenerative diseases like Alzheimer's. These compounds exhibit a multifunctional profile, including neurogenic, antioxidant, cholinergic, and neuroprotective properties. They are effective in promoting the maturation of neural stem cells into neurons and protecting neural cells from oxidative stress. Additionally, they inhibit human acetylcholinesterase (AChE) and prevent β-amyloid aggregation, which is crucial in Alzheimer's disease research (López-Iglesias et al., 2014).

Fluorescence Enhancement for Photochemical Applications

In photochemical studies, derivatives of N,1-dibenzylpiperidin-4-amine, like N-phenyl substituted 4-aminostilbenes, have shown significant fluorescence enhancement. This property is crucial for applications in optical materials and sensors. The introduction of N-phenyl substituents leads to more planar ground-state geometry, enhancing fluorescence quantum yields and making these compounds valuable for photochemical research (Yang et al., 2002).

Anthelmintic Activity

Research into anthelmintic activity has found that N-benzylidenepyridin-4-amines, which can be related to N,1-dibenzylpiperidin-4-amine, exhibit significant activity against parasites. The synthesized compounds in this class have shown promising results in paralyzing and killing earthworms, which serves as a model for studying anthelmintic drugs (Dutta, 2014).

Medical and Chemical Synthesis Applications

Additional research on N,1-dibenzylpiperidin-4-amine derivatives shows potential in medical and chemical synthesis applications. For instance, some derivatives have been studied as cholinesterase and monoamine oxidase dual inhibitors, which are relevant in treating neurological disorders like Parkinson's and Alzheimer's disease (Bautista-Aguilera et al., 2014).

properties

IUPAC Name

N,1-dibenzylpiperidin-4-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H24N2/c1-3-7-17(8-4-1)15-20-19-11-13-21(14-12-19)16-18-9-5-2-6-10-18/h1-10,19-20H,11-16H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZZWIYXVNVZCOSL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1NCC2=CC=CC=C2)CC3=CC=CC=C3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H24N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60275732
Record name N,1-Dibenzylpiperidin-4-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60275732
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

280.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N,1-dibenzylpiperidin-4-amine

CAS RN

202198-91-2
Record name N,1-Dibenzylpiperidin-4-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60275732
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
2
Citations
CE Allen, CL Chow, JJ Caldwell, IM Westwood… - Bioorganic & medicinal …, 2013 - Elsevier
With the success of protein kinase inhibitors as drugs to target cancer, there is a continued need for new kinase inhibitor scaffolds. We have investigated the synthesis and kinase …
A Feula, JS Fossey
Number of citations: 0

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